Cas no 2228771-94-4 (3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid)

3-(2-Chloro-5-methylphenyl)-2-methoxypropanoic acid is a specialized organic compound featuring a chloro-methylphenyl backbone and a methoxypropanoic acid functional group. Its structural configuration lends utility in synthetic chemistry, particularly as an intermediate in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) substituents enhances its reactivity in selective transformations, such as coupling reactions or derivatization processes. The compound’s stability under standard conditions and well-defined purity make it suitable for precision synthesis. Its applications may extend to the development of bioactive molecules, where tailored aromatic and carboxylic acid functionalities are required. Proper handling and storage are recommended to maintain integrity.

3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid structure

2228771-94-4 structure

Product Name:3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid

CAS No:2228771-94-4

MF:C₁₁H₁₃ClO₃

MW:228.672122716904

CID:5862426

PubChem ID:165637148

Update Time:2025-05-27

3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid
- 2228771-94-4
- EN300-1980732
- Inchi： 1S/C11H13ClO3/c1-7-3-4-9(12)8(5-7)6-10(15-2)11(13)14/h3-5,10H,6H2,1-2H3,(H,13,14)
- InChI Key： DGLBOPLSOSWGBJ-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C)C=C1CC(C(=O)O)OC

Computed Properties

Exact Mass: 228.0553220g/mol
Monoisotopic Mass: 228.0553220g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 46.5Å²

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Enamine	EN300-1980732-1g	3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid	2228771-94-4	1g	$1129.0	2023-09-16
Enamine	EN300-1980732-5g	3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid	2228771-94-4	5g	$3273.0	2023-09-16
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Enamine	EN300-1980732-0.25g	3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid	2228771-94-4	0.25g	$1038.0	2023-09-16
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Enamine	EN300-1980732-1.0g	3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid	2228771-94-4	1g	$1142.0	2023-06-02
Enamine	EN300-1980732-2.5g	3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid	2228771-94-4	2.5g	$2211.0	2023-09-16
Enamine	EN300-1980732-5.0g	3-(2-chloro-5-methylphenyl)-2-methoxypropanoic acid	2228771-94-4	5g	$3313.0	2023-06-02